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Compound of Interest

Compound Name: Kanamycin

CAS No.: 25389-94-0; 59-01-8; 8063-07-8

Cat. No.: B15559077

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using kanamycin as a selectable

marker for the efficient generation of transgenic plants. Detailed protocols, data interpretation,

and troubleshooting tips are included to facilitate successful plant transformation experiments.

Kanamycin is an aminoglycoside antibiotic widely employed as a selective agent in plant

tissue culture.[1][2] Its efficacy relies on the introduction of a selectable marker gene, most

commonly the neomycin phosphotransferase II (nptII) gene, into the plant genome along with

the gene of interest.[3][4] The nptII gene confers resistance to kanamycin, allowing for the

selective growth of transformed cells while inhibiting the growth of non-transformed cells.[5][6]

Mechanism of Action
Kanamycin disrupts protein synthesis in prokaryotes and in the chloroplasts and mitochondria

of plant cells by binding to the 30S ribosomal subunit.[1] This inhibition of protein synthesis

ultimately leads to cell death in non-transformed plant tissues.[7] The nptII gene, originally

isolated from the bacterial transposon Tn5, encodes the enzyme neomycin phosphotransferase
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II (NPTII).[4][8] This enzyme detoxifies kanamycin by catalyzing the transfer of a phosphate

group from ATP to the antibiotic, rendering it inactive.[4][5] Consequently, plant cells

successfully transformed with the nptII gene can survive and proliferate on media containing

kanamycin.
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Caption: Kanamycin resistance mechanism in transgenic plant cells.

Data Presentation
Table 1: Recommended Kanamycin Concentrations for
Selection of Various Plant Species
The optimal concentration of kanamycin for selection varies significantly among plant species

and even between different explant types of the same species.[9][10] It is crucial to determine

the minimal inhibitory concentration for non-transformed tissues before initiating large-scale

transformation experiments.
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Plant Species Explant Type
Kanamycin
Concentration
(mg/L)

Reference(s)

Arabidopsis thaliana Seeds 50 [3][9]

Nicotiana tabacum

(Tobacco)
Leaf Discs 100 [9]

Gossypium hirsutum

(Cotton)
Hypocotyl, Cotyledon 50 - 200 [7][11]

Oryza sativa (Rice) Callus 30 - 50

Solanum

lycopersicum

(Tomato)

Cotyledon 50 - 100 [12]

Beta vulgaris (Sugar

Beet)
Callus 400 [12]

Brassica napus

(Canola)
15 - 100 [12]

Cicer arietinum

(Chickpea)
15 - 100 [12]

Physalis pruinosa Hypocotyl 50 - 300 [13]

Table 2: Transformation Efficiency with Kanamycin
Selection
Transformation efficiency is a critical parameter for evaluating the success of a transformation

protocol. The following table provides examples of reported transformation efficiencies using

kanamycin selection.
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Plant Species
Transformatio
n Method

Kanamycin
Concentration
(mg/L)

Transformatio
n Efficiency
(%)

Reference(s)

Physalis

pruinosa

Agrobacterium-

mediated
50 - 300 9 - 24 [13]

Nicotiana

tabacum

Plastid

Transformation
50 Not specified [8]

Sugarcane
Agrobacterium-

mediated
Not specified Not specified [14]

Experimental Protocols
Protocol 1: Preparation of Kanamycin Stock Solution
A sterile, concentrated stock solution of kanamycin is essential for its aseptic addition to plant

tissue culture media.

Materials:

Kanamycin sulfate powder

Sterile distilled water

Sterile container

0.22 µm syringe filter

Sterile microcentrifuge tubes

Procedure:

Weigh 0.5 g of kanamycin sulfate powder.[1]

Dissolve the powder in 9 mL of sterile distilled water in a sterile container to achieve a

concentration of 50 mg/mL.[1]
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Ensure the powder is completely dissolved.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile

container.[1]

Aliquot the sterile stock solution into smaller volumes (e.g., 1 mL) in sterile microcentrifuge

tubes.

Label the tubes with the concentration and date.

Store the aliquots at -20°C for up to one year.[1]

Protocol 2: Preparation of Kanamycin-Containing Plant
Tissue Culture Medium
This protocol describes the addition of kanamycin to a basal plant tissue culture medium, such

as Murashige and Skoog (MS) medium.

Materials:

Autoclaved basal medium (e.g., MS medium)

Kanamycin stock solution (from Protocol 1)

Laminar flow hood

Procedure:

Prepare and autoclave the desired volume of plant tissue culture medium.

Allow the autoclaved medium to cool to approximately 50°C in a laminar flow hood.[1] Adding

antibiotics to hot media can cause their degradation.

Aseptically add the filter-sterilized kanamycin stock solution to the cooled medium to

achieve the desired final concentration (refer to Table 1). For example, to obtain a final

concentration of 50 mg/L in 1 L of medium, add 1 mL of a 50 mg/mL stock solution.

Gently swirl the medium to ensure uniform distribution of the antibiotic.
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Dispense the medium into sterile petri dishes or culture vessels.

Allow the medium to solidify before use.

Protocol 3: Selection of Transformed Arabidopsis
thaliana Seeds
This protocol outlines the selection of T1 transgenic Arabidopsis thaliana seeds on kanamycin-

containing medium following floral dip transformation.

Materials:

T1 seeds from Agrobacterium-infiltrated plants

70% (v/v) ethanol

10% (v/v) commercial bleach solution with 0.05% (v/v) Tween 20

Sterile distilled water

MS medium containing the appropriate concentration of kanamycin (e.g., 50 mg/L)[3][9]

Sterile filter paper

Petri dishes

Procedure:

Surface sterilize the seeds by washing with 70% ethanol for 1-2 minutes, followed by the

bleach solution for 10-15 minutes.

Rinse the seeds 3-5 times with sterile distilled water.

Resuspend the sterilized seeds in sterile 0.1% (w/v) agarose solution.

Plate the seeds evenly on MS medium containing kanamycin.

Seal the plates with breathable tape.
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Vernalize the seeds by incubating the plates at 4°C for 2-3 days in the dark to synchronize

germination.[15]

Transfer the plates to a growth chamber with a long-day photoperiod (16 hours light / 8 hours

dark).

After 7-10 days, observe the plates for resistant seedlings. Transformed seedlings will be

green with well-developed cotyledons and true leaves, while non-transformed seedlings will

be bleached and show growth arrest.[3][15]

Carefully transfer the green, healthy seedlings to fresh selection medium or soil.

Experimental Workflow
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Caption: A generalized workflow for Agrobacterium-mediated plant transformation using

kanamycin selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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